Cas no 893153-21-4 (N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide)

• Product Name: N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide
• CAS No: 893153-21-4
• MF: C₁₈H₁₈N₄O₅S₂
• MW: 434.489321231842
• CID: 5923674
• PubChem ID: 24892216
• Update Time: 2025-07-10

N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-[[2-[(2-furanylmethyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3,4-dimethoxy-
• 893153-21-4
• F1838-1462
• MLS001237829
• N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide
• AKOS024613193
• SMR000806383
• CHEMBL1352882
• HMS2980B03
• N-{5-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide
• N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide

• Inchi： 1S/C18H18N4O5S2/c1-25-13-6-5-11(8-14(13)26-2)16(24)20-17-21-22-18(29-17)28-10-15(23)19-9-12-4-3-7-27-12/h3-8H,9-10H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key： KNHXHOVLVPWVDU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NCC2=CC=CO2)=O)S1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 434.07186203g/mol
• Monoisotopic Mass: 434.07186203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide

Recent Advances in the Study of N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide (CAS: 893153-21-4)

The compound N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3,4-dimethoxybenzamide (CAS: 893153-21-4) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This structurally complex molecule combines a 1,3,4-thiadiazole core with furan and dimethoxybenzamide moieties, which are known to confer significant biological activity. Recent studies have focused on its potential applications in targeting specific disease pathways, with particular attention to its mechanism of action and pharmacological properties.

Recent pharmacological evaluations of this compound have demonstrated significant inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. In vitro studies using human cell lines have shown that 893153-21-4 exhibits potent activity against protein kinases at nanomolar concentrations, suggesting its potential as a kinase inhibitor. The presence of the thiadiazole ring system appears to be crucial for this activity, as it facilitates strong interactions with the ATP-binding sites of various kinases. Molecular docking studies have further elucidated the binding modes of this compound with its target proteins.

The synthesis and structure-activity relationship (SAR) studies of 893153-21-4 derivatives have been extensively investigated in the past two years. Researchers have developed several analogs by modifying the furan and benzamide components to optimize pharmacokinetic properties while maintaining biological activity. These modifications have led to improved solubility and metabolic stability, addressing some of the initial challenges observed with the parent compound. Notably, some derivatives have shown enhanced blood-brain barrier penetration, opening possibilities for CNS-targeted therapies.

In vivo studies using animal models have provided promising results regarding the therapeutic potential of this compound class. In murine models of inflammation, 893153-21-4 demonstrated significant reduction in pro-inflammatory cytokine levels with minimal toxicity. Additionally, preliminary results from xenograft models suggest potential antitumor activity, particularly against solid tumors with specific genetic profiles. These findings have spurred interest in further preclinical development of this compound series.

From a safety perspective, comprehensive toxicological assessments have been conducted on 893153-21-4 and its derivatives. While showing generally favorable safety profiles in acute toxicity studies, some dose-dependent hepatotoxicity has been observed in chronic administration models. Current research efforts are focused on identifying the structural determinants of this toxicity to guide further optimization of the compound series. Pharmacokinetic studies have revealed moderate oral bioavailability and acceptable half-life, though additional formulation development may be required for clinical translation.

The future research directions for this compound class appear particularly promising. Several pharmaceutical companies have included 893153-21-4 derivatives in their discovery pipelines, with some candidates expected to enter Phase I clinical trials within the next two years. The unique structural features of this molecule continue to inspire new synthetic approaches and potential applications beyond its current investigated uses, including possible antimicrobial and neurodegenerative disease applications. Continued research in this area is expected to yield significant advancements in targeted therapy development.